Cas no 168267-02-5 (Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-)

168267-02-5 structure
Product name:Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-
- 2-methoxy-5-(tetrazol-1-yl)benzaldehyde
- 168267-02-5
- DA-09455
- SCHEMBL311297
- 2Methoxy-5(-tetrazol-1-yl)benzaldehyde
- 2-methoxy-5-(1-tetrazolyl)benzaldehyde
- PITHNUWDJUJELK-UHFFFAOYSA-N
- 2-Methoxy-5-tetrazol-1-yl-benzaldehyde
-
- Inchi: InChI=1S/C9H8N4O2/c1-15-9-3-2-8(4-7(9)5-14)13-6-10-11-12-13/h2-6H,1H3
- InChI Key: PITHNUWDJUJELK-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)N2C=NN=N2)C=O
Computed Properties
- Exact Mass: 204.06484
- Monoisotopic Mass: 204.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.9
Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)- Related Literature
-
J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
-
Golam Moula,Moumita Bose,Sabyasachi Sarkar New J. Chem., 2019,43, 8332-8340
-
Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
-
Pengchong Xue,Jiabao Sun,Peng Chen,Peng Gong,Boqi Yao,Zhenqi Zhang,Chong Qian,Ran Lu J. Mater. Chem. C, 2015,3, 4086-4092
168267-02-5 (Benzaldehyde, 2-methoxy-5-(1H-tetrazol-1-yl)-) Related Products
- 1083175-32-9((2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride)
- 2034293-05-3(1-cyclopentyl-3-(2-methoxyethyl)-1-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}urea)
- 1353972-47-0(2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride)
- 2352073-06-2(Ethyl 2-amino-3-(2-hydroxypyridin-3-yl)propanoate)
- 1187931-00-5(2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride)
- 1523618-18-9(6-(Aminomethyl)pyrimidin-4-amine dihydrochloride)
- 2228700-52-3(2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoacetic acid)
- 898641-62-8(1-(4-methoxy-2,3,5-trimethylbenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole)
- 42464-96-0(NNMTi)
- 97817-23-7(4,5,6,7-Tetrahydro-thiazolo5,4-cpyridin-2-ylamine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
